Cas no 444892-54-0 (T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate)

• Product Name: T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate
• CAS No: 444892-54-0
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• MDL: MFCD01862526
• CID: 842072
• PubChem ID: 3859047
• Update Time: 2025-10-29

T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(2-Amino-1-phenylethyl)piperazine
• 4-(2-amino-1-phenylethyl)-1-tert-butylpiperazine-2-carboxylate
• T-BUTYL-4-(2-AMINO-1-PHENYLETHYL)PIPERAZINE CARBOXYLATE
• tert-butyl 4-(2-amino-1-phenylethyl)piperazine-1-carboxylate
• 1-Boc-4-(2-amino-1-phenylethyl)-piperazine
• t-butyl-4-(2-Amino-1-phenylethyl)piperazine carboxylate, AldrichCPR
• AR3512
• AB91519
• MFCD01862526
• 444892-54-0
• SCHEMBL14593235
• DB-352973
• TERT-BUTYL4-(2-AMINO-1-PHENYLETHYL)PIPERAZINE-1-CARBOXYLATE
• AKOS015841633
• AS-45627
• DTXSID10397458
• CS-0171795
• T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate

• MDL： MFCD01862526
• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-11-9-19(10-12-20)15(13-18)14-7-5-4-6-8-14/h4-8,15H,9-13,18H2,1-3H3
• InChI Key： NOVUBWBKZLPMFG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)C(C1C=CC=CC=1)CN)=O

Computed Properties

• Exact Mass: 305.21000
• Monoisotopic Mass: 305.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.55
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 58.80000
• LogP: 2.81520

T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate

Research Brief on T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate (CAS: 444892-54-0): Recent Advances and Applications

T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate (CAS: 444892-54-0) is a piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate as a precursor in the synthesis of novel dopamine receptor modulators. The compound's unique structural features, including the tert-butyl carboxylate group and chiral amino-phenylethyl moiety, enable precise stereochemical control, which is critical for optimizing receptor binding affinity. Researchers employed asymmetric hydrogenation and chiral resolution techniques to achieve high enantiomeric purity (>99% ee), demonstrating its utility in the production of enantioselective pharmaceuticals.

Further investigations into its mechanism of action revealed that derivatives of this compound exhibit selective binding to dopamine D2 and serotonin 5-HT1A receptors, as reported in a 2024 ACS Chemical Neuroscience paper. Molecular docking simulations and in vitro assays confirmed that the piperazine core facilitates interactions with key residues in the receptor binding pockets, while the phenylethylamine moiety contributes to ligand stability. These findings suggest potential applications in treating neuropsychiatric disorders such as schizophrenia and depression, with improved side-effect profiles compared to existing therapeutics.

Recent advancements in synthetic methodologies have also been reported. A 2024 Organic Process Research & Development study detailed a scalable, one-pot synthesis of T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate using continuous flow chemistry, achieving a 78% yield with reduced solvent waste. This green chemistry approach aligns with industry trends toward sustainable pharmaceutical manufacturing. Additionally, the compound's stability under physiological conditions (pH 7.4, 37°C) was validated in a European Journal of Pharmaceutical Sciences study, supporting its viability as a drug candidate.

Emerging applications extend beyond CNS disorders. A 2023 Bioorganic & Medicinal Chemistry Letters report identified its derivatives as potent inhibitors of bacterial efflux pumps, showing synergistic effects with antibiotics against multidrug-resistant Staphylococcus aureus (MRSA). The tert-butyl group was found to enhance membrane permeability, addressing a key challenge in antimicrobial development. These multidisciplinary findings underscore the compound's broad utility in addressing unmet medical needs.

In conclusion, T-Butyl-4-(2-Amino-1-Phenylethyl)Piperazine Carboxylate (444892-54-0) represents a promising scaffold in medicinal chemistry, with recent research illuminating its synthetic versatility, receptor specificity, and therapeutic potential. Future directions include structure-activity relationship (SAR) optimization and in vivo efficacy studies to advance lead compounds toward clinical trials. This compound exemplifies the convergence of synthetic chemistry and biological targeting in modern drug discovery.